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Compound of Interest

Compound Name: Fmoc-Phe-Lys(Boc)-PAB

Cat. No.: B8181919

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Fmoc-Phe-Lys(Boc)-PAB, a

critical cleavable linker used in the development of Antibody-Drug Conjugates (ADCs). This

document details its chemical properties, including its CAS number, and provides a list of

potential suppliers. Furthermore, it elucidates the mechanism of action, focusing on the

enzymatic cleavage and self-immolative properties of the p-aminobenzyl (PAB) spacer. While a

specific, publicly available, step-by-step synthesis and conjugation protocol for this exact

molecule is not readily available, this guide furnishes representative experimental protocols

and workflows based on established solid-phase peptide synthesis and bioconjugation

techniques. Diagrams illustrating the cleavage pathway and a general experimental workflow

are provided to facilitate a deeper understanding for researchers in the field of targeted drug

delivery.

Core Compound Information
Chemical Name: (9H-fluoren-9-yl)methyl N-[(1S)-1-[[[(1S)-5-[[(1,1-

dimethylethoxy)carbonyl]amino]-1-[[4-
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(hydroxymethyl)phenyl]carbamoyl]pentyl]amino]carbonyl]-2-phenylethyl]carbamate

Synonyms: Fmoc-Phenylalanine-Lysine(Boc)-p-aminobenzyl alcohol

CAS Number: 206133-42-8

Physicochemical Data
Property Value Source

CAS Number 206133-42-8 Multiple Suppliers

Molecular Formula C42H48N4O7 BroadPharm[1]

Molecular Weight 720.9 g/mol BroadPharm[1]

Purity Typically ≥95% Varies by supplier

Appearance White to off-white solid General knowledge

Storage Conditions -20°C BroadPharm[1]

Solubility
Soluble in organic solvents

such as DMF and DMSO
General knowledge

Suppliers
A variety of chemical suppliers offer Fmoc-Phe-Lys(Boc)-PAB and its derivatives. The

following table provides a non-exhaustive list of potential suppliers. Researchers should verify

the purity and specifications with the respective supplier before procurement.

Supplier Product Name Catalog Number (Example)

BroadPharm Fmoc-Phe-Lys(Boc)-PAB BP-28419[1]

MedChemExpress Fmoc-Phe-Lys(Boc)-PAB HY-101560

Ambeed Fmoc-Phe-Lys(Boc)-PAB A19151

Creative Biolabs Fmoc-Phe-Lys(Boc)-PAB WJY-0323-LS89

Mechanism of Action in Antibody-Drug Conjugates
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Fmoc-Phe-Lys(Boc)-PAB serves as a protease-cleavable linker in ADCs. The Phe-Lys

dipeptide is specifically designed to be recognized and cleaved by lysosomal proteases, most

notably Cathepsin B, which are often upregulated in the tumor microenvironment.[2] This

enzymatic cleavage is the initial trigger for drug release.

Following the cleavage of the peptide bond, the p-aminobenzyl (PAB) spacer undergoes a

spontaneous, self-immolative 1,6-elimination reaction.[3][4] This electronic cascade results in

the release of the conjugated cytotoxic drug in its active form, along with the formation of aza-

quinone methide and carbon dioxide. This two-step release mechanism ensures that the potent

payload is liberated specifically within the target cancer cells, thereby minimizing systemic

toxicity.

Signaling and Cleavage Pathway Diagram
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Figure 1: ADC Cleavage and Drug Release Pathway
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Figure 2: General Experimental Workflow for ADC Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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